Cas no 2138573-79-0 (3-Cyclopropyl-4-ethylcyclohexan-1-one)

• Product Name: 3-Cyclopropyl-4-ethylcyclohexan-1-one
• CAS No: 2138573-79-0
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 6246147
• PubChem ID: 165497177
• Update Time: 2025-10-19

3-Cyclopropyl-4-ethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-4-ethylcyclohexan-1-one
• 2138573-79-0
• EN300-1156690
• 3-Cyclopropyl-4-ethylcyclohexan-1-one

• Inchi： 1S/C11H18O/c1-2-8-5-6-10(12)7-11(8)9-3-4-9/h8-9,11H,2-7H2,1H3
• InChI Key： PRRFMVFIGCALHC-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC)C(C1)C1CC1

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-Cyclopropyl-4-ethylcyclohexan-1-one

Introduction to 3-Cyclopropyl-4-ethylcyclohexan-1-one (CAS No. 2138573-79-0)

3-Cyclopropyl-4-ethylcyclohexan-1-one (CAS No. 2138573-79-0) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and ethyl substituents on a cyclohexanone framework, exhibits a range of interesting properties that make it a valuable candidate for various applications, including drug discovery and materials science.

The molecular structure of 3-Cyclopropyl-4-ethylcyclohexan-1-one consists of a six-membered cyclohexane ring with a ketone functional group at the 1-position. The cyclopropyl and ethyl groups are attached at the 3 and 4 positions, respectively, contributing to the compound's distinct chemical and physical properties. The presence of these substituents can influence the compound's reactivity, stability, and biological activity, making it an intriguing subject for further investigation.

In recent years, the study of 3-Cyclopropyl-4-ethylcyclohexan-1-one has been driven by its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of novel drugs. The compound's structural features provide a platform for the introduction of various functional groups, enabling the creation of derivatives with tailored biological activities. For instance, researchers have explored the use of 3-Cyclopropyl-4-ethylcyclohexan-1-one in the development of anti-inflammatory agents and antiviral compounds.

The synthesis of 3-Cyclopropyl-4-ethylcyclohexan-1-one typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include ring-closing metathesis (RCM) and Grignard reactions, which allow for the efficient construction of the cyclohexanone core with the desired substituents. Recent advancements in catalytic methods have further optimized these synthetic pathways, enhancing yield and selectivity while reducing environmental impact.

Beyond its role as a synthetic intermediate, 3-Cyclopropyl-4-ethylcyclohexan-1-one has also shown promise in materials science. Its unique combination of rigidity and flexibility makes it suitable for use in polymer synthesis and as a building block for advanced materials. For example, researchers have investigated its incorporation into polymer networks to improve mechanical properties such as tensile strength and thermal stability.

In terms of biological activity, studies have indicated that 3-Cyclopropyl-4-ethylcyclohexan-1-one exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This property has led to its evaluation as a potential lead compound for the development of new anti-inflammatory drugs. Additionally, preliminary data suggest that derivatives of this compound may possess antiviral activity against specific strains of viruses, although further research is needed to confirm these findings.

The safety profile of 3-Cyclopropyl-4-ethylcyclohexan-1-one is an important consideration in its development and application. Toxicological studies have shown that it is generally well-tolerated at low concentrations, with no significant adverse effects observed in in vitro and in vivo models. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe use in both laboratory settings and potential therapeutic applications.

In conclusion, 3-Cyclopropyl-4-ethylcyclohexan-1-one (CAS No. 2138573-79-0) is a versatile compound with a wide range of potential applications in pharmaceutical research and materials science. Its unique structural features make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, opening up exciting possibilities for future innovations.